Cas no 1092332-01-8 (2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate)

• Product Name: 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate
• CAS No: 1092332-01-8
• MF: C₁₆H₁₈N₂O₆S
• MW: 366.39
• MDL: MFCD13968993
• CID: 5238430
• PubChem ID: 43912914
• Update Time: 2026-03-08

2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzenesulfonyl-piperidine-3-carboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate

• MDL： MFCD13968993
• Inchi： 1S/C16H18N2O6S/c19-14-8-9-15(20)18(14)24-16(21)12-5-4-10-17(11-12)25(22,23)13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2
• InChI Key： NMBADBOKWWLASE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCCC(C(ON2C(=O)CCC2=O)=O)C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 535.4±60.0 °C at 760 mmHg
• Flash Point: 277.6±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate

Introduction to 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) and Its Emerging Applications in Chemical Biology

2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate, identified by the CAS number 1092332-01-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by a fused dioxopyrrolidine core and a piperidine moiety, both of which are known to exhibit diverse biological activities. The presence of a benzenesulfonyl group further enhances its potential as a scaffold for drug discovery, offering opportunities for modulating biological pathways with high specificity.

The molecular structure of 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) is intricately designed to interact with biological targets, making it a promising candidate for therapeutic applications. The dioxopyrrolidine ring, in particular, has been extensively studied for its role in inhibiting various enzymes and receptors involved in metabolic and inflammatory processes. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to multiple protein targets, suggesting its potential utility in the development of novel therapeutics.

One of the most compelling aspects of this compound is its ability to modulate signaling pathways associated with neurological disorders. Studies have demonstrated that derivatives of dioxopyrrolidine can interfere with the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in cognitive decline and neurodegenerative diseases. The benzenesulfonyl group in 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) further contributes to its pharmacological profile by enhancing binding interactions with these targets, thereby improving drug efficacy.

In addition to its neurological applications, this compound has shown promise in the treatment of metabolic diseases. Research indicates that the dioxopyrrolidine core can interact with ATP-sensitive potassium channels, which play a crucial role in glucose homeostasis. By modulating these channels, 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) may help regulate insulin secretion and improve glucose sensitivity in patients with type 2 diabetes. These findings highlight the compound's potential as an antidiabetic agent.

The synthesis of 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the dioxopyrrolidine ring with high enantioselectivity. These advancements have not only improved yield but also reduced the environmental impact of its synthesis.

From a regulatory perspective, the development of 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) as a therapeutic agent must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile and pharmacokinetic properties before human trials can commence. The compound's solubility, bioavailability, and metabolic stability are critical factors that will determine its suitability for clinical use.

The role of computational modeling in drug discovery cannot be overstated when discussing compounds like 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8). Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These insights have guided medicinal chemists in optimizing its structure for improved binding affinity and reduced off-target effects.

Future research directions for 2,5-dioxopyrrolidin-1-yl 1-(benzenesulfonyl)piperidine-3-carboxylate (CAS No. 1092332-01-8) include exploring its potential in combination therapies with other drugs targeting different disease pathways. The synergistic effects of such combinations could lead to more effective treatments with fewer side effects. Additionally, investigating its mechanism of action will provide deeper insights into how it modulates biological processes, paving the way for new therapeutic strategies.

In conclusion, 2,5-dioxopyrrolidin-1-yly 1-(benzenesulfonyl)piperidine -3-carboxylate (CAS No. 1092332 -01 -8) represents a significant advancement in chemical biology with broad therapeutic implications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at treating neurological disorders and metabolic diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.